Cas no 2227791-54-8 (rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring a bromo- and chloro-substituted aromatic ring. Its stereochemically defined structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both halogen substituents enhances its reactivity in cross-coupling reactions, while the cyclopropane ring contributes to conformational rigidity, useful in modulating biological activity. This compound is synthesized with high purity, ensuring reproducibility in research applications. Its balanced lipophilicity and functional group diversity further support its utility in medicinal chemistry for probing structure-activity relationships or as a scaffold for bioactive molecule design.

rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid structure

2227791-54-8 structure

Product Name:rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid

CAS No:2227791-54-8

MF:C₁₀H₈BrClO₂

MW:275.526321411133

CID:5875926

PubChem ID:165533492

Update Time:2025-11-02

rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid
- 2227791-54-8
- EN300-1296317
- Inchi： 1S/C10H8BrClO2/c11-9-3-5(12)1-2-6(9)7-4-8(7)10(13)14/h1-3,7-8H,4H2,(H,13,14)/t7-,8+/m0/s1
- InChI Key： KZXZFRCYRGOYBP-JGVFFNPUSA-N
- SMILES： BrC1C=C(C=CC=1[C@@H]1C[C@H]1C(=O)O)Cl

Computed Properties

Exact Mass: 273.93962g/mol
Monoisotopic Mass: 273.93962g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1296317-0.05g	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	0.05g	$924.0	2023-06-06
Enamine	EN300-1296317-0.1g	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	0.1g	$968.0	2023-06-06
Enamine	EN300-1296317-0.25g	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	0.25g	$1012.0	2023-06-06
Enamine	EN300-1296317-0.5g	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	0.5g	$1056.0	2023-06-06
Enamine	EN300-1296317-1.0g	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	1g	$1100.0	2023-06-06
Enamine	EN300-1296317-2.5g	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	2.5g	$2155.0	2023-06-06
Enamine	EN300-1296317-5.0g	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	5g	$3189.0	2023-06-06
Enamine	EN300-1296317-10.0g	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	10g	$4729.0	2023-06-06
Enamine	EN300-1296317-50mg	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	50mg	$707.0	2023-09-30
Enamine	EN300-1296317-100mg	rac-(1R,2R)-2-(2-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid	2227791-54-8	100mg	$741.0	2023-09-30